Cas no 1858137-24-2 (tert-butyl N-{[1-(methylamino)cyclobutyl]methyl}carbamate)

• Product Name: tert-butyl N-{[1-(methylamino)cyclobutyl]methyl}carbamate
• CAS No: 1858137-24-2
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD29041090
• CID: 4624278
• PubChem ID: 121552440
• Update Time: 2025-10-28

tert-butyl N-{[1-(methylamino)cyclobutyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[1-(methylamino)cyclobutyl]methyl}carbamate
• tert-butyl N-[[1-(methylamino)cyclobutyl]methyl]carbamate
• TERT-BUTYL N-([1-(METHYLAMINO)CYCLOBUTYL]METHYL)CARBAMATE
• E77429
• 1-[(Boc-amino)methyl]-N-methylcyclobutanamine
• 1-(Boc-aminomethyl)-1-(methylamino)cyclobutane
• MFCD29041090
• tert-butylN-{[1-(methylamino)cyclobutyl]methyl}carbamate
• PS-18795
• 1858137-24-2
• EN300-234101
• SY206520

• MDL： MFCD29041090
• Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)13-8-11(12-4)6-5-7-11/h12H,5-8H2,1-4H3,(H,13,14)
• InChI Key： YITHVUIBQKJNDQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1(CCC1)NC)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-{[1-(methylamino)cyclobutyl]methyl}carbamate

Recent Advances in the Study of tert-butyl N-{[1-(methylamino)cyclobutyl]methyl}carbamate (CAS: 1858137-24-2)

The compound tert-butyl N-{[1-(methylamino)cyclobutyl]methyl}carbamate (CAS: 1858137-24-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutylmethyl carbamate structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug discovery.

One of the key areas of research involves the optimization of synthetic routes for tert-butyl N-{[1-(methylamino)cyclobutyl]methyl}carbamate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a combination of solid-phase peptide synthesis and microwave-assisted reactions. This approach not only improved the scalability of the compound but also enhanced its purity, making it more suitable for preclinical studies. The study highlighted the importance of the tert-butyl carbamate group in stabilizing the molecule during synthesis and subsequent biological evaluations.

In terms of pharmacological applications, recent investigations have explored the compound's role as a potential inhibitor of histone deacetylases (HDACs). HDACs are a class of enzymes implicated in various cancers and neurodegenerative diseases. Preliminary in vitro assays have shown that tert-butyl N-{[1-(methylamino)cyclobutyl]methyl}carbamate exhibits selective inhibition against HDAC6, a subtype known to play a critical role in protein aggregation diseases. These findings were further supported by molecular docking studies, which revealed favorable binding interactions between the compound and the active site of HDAC6.

Another significant development is the exploration of this compound as a building block for the synthesis of more complex bioactive molecules. Researchers have successfully incorporated tert-butyl N-{[1-(methylamino)cyclobutyl]methyl}carbamate into peptidomimetics and small-molecule libraries, aiming to discover new leads for drug development. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives with enhanced blood-brain barrier permeability, suggesting potential applications in central nervous system (CNS) disorders.

Despite these promising advancements, challenges remain in the clinical translation of tert-butyl N-{[1-(methylamino)cyclobutyl]methyl}carbamate. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the compound's versatility and unique structural features continue to make it a valuable candidate for further research. Ongoing efforts are focused on elucidating its mechanism of action and expanding its therapeutic potential across different disease areas.

In conclusion, tert-butyl N-{[1-(methylamino)cyclobutyl]methyl}carbamate (CAS: 1858137-24-2) represents a compelling area of research in chemical biology and medicinal chemistry. Its synthetic accessibility, pharmacological properties, and potential as a drug scaffold underscore its importance in the development of next-generation therapeutics. Future studies will likely focus on optimizing its biological activity and advancing it toward clinical trials, paving the way for new treatment options in oncology, neurology, and beyond.